Xanthopterin

• IUPAC Name: 2-amino-3,5-dihydropteridine-4,6-dione
• InChI: InChI=1S/C6H5N5O2/c7-6-10-4-3(5(13)11-6)9-2(12)1-8-4/h1H,(H,9,12)(H3,7,8,10,11,13)
• InChI Key: VURKRJGMSKJIQX-UHFFFAOYSA-N
• Canonical SMILES: C1=NC2=C(C(=O)NC(=N2)N)NC1=O
• Molecular Formula: C6H5N5O2
• DSSTOX Substance ID: DTXSID70152282
• Molecular Weight: 179.14 g/mol
• CAS RN: 119-44-8

Description

Xanthopterin is a yellow, crystalline solid that occurs mainly in the wings of butterflies and in the urine of mammals. Small microorganisms convert it into folic acid. It is the end product of a non-conjugated pteridine compound and inhibits the growth of lymphocytes produced by concanavalin.

Synthesis Analysis

In water strider embryos, xanthopterin and erythropterin-based pigmentation has been shown to depend on many of the same biosynthetic steps that govern pterin-based eye color in fruit flies. This suggests a deep conservation of the molecular mechanisms producing these pigments in insects.

Molecular Structure Analysis

The molecular formula of Xanthopterin is C6H5N5O2. The IUPAC name is 2-amino-3,5-dihydropteridine-4,6-dione. The InChI is 1S/C6H5N5O2/c7-6-10-4-3 (5 (13)11-6)9-2 (12)1-8-4/h1H, (H,9,12) (H3,7,8,10,11,13).

Chemical Reactions Analysis

Xanthopterin and erythropterin-based pigmentation has been shown to depend on many of the same biosynthetic steps that govern pterin-based eye color in fruit flies. This suggests a deep conservation of the molecular mechanisms producing these pigments in insects.

Physical And Chemical Properties Analysis

Xanthopterin has a molecular weight of 179.14 g/mol. It is a yellow, crystalline solid.

Scientific Research Applications

Application

It has been suggested that the Oriental hornet uses xanthopterin as a light-harvesting molecule to transform light into electrical energy.

Method

The yellow tissues of the hornet’s exoskeleton contain xanthopterin. These tissues trap light, and the xanthopterin pigment converts it into electrical energy.

Results

Although the conversion efficiency is only 0.335%, this discovery is significant as it’s the first known instance of a member of the animal kingdom converting sunlight into electricity.

Breast Cancer Research

Application

Xanthopterin, along with other pteridines, has been studied in the context of breast cancer. The metabolism of these compounds is altered in breast cancer cells.

Method

In a study, a progressive breast cancer cell line model was dosed with folic acid, and the levels of various pteridines, including xanthopterin, were analyzed.

Results

Folic acid dosing increased extracellular levels of xanthopterin in a dose-dependent manner. This suggests that higher folate levels contribute to increased formation and excretion of pteridine derivatives, including xanthopterin.

Solar Cell Research

Application

Xanthopterin has been used in an organic solar cell to harvest light.

Method

A solar cell was built using xanthopterin. When light was shed on the electrode containing xanthopterin, the pigment generated electricity.

Results

The solar cell using xanthopterin was able to convert light into electricity, although the conversion efficiency was relatively low.

Folic Acid Metabolism

Application

Xanthopterin is a metabolic intermediate in the pathways of various cofactors and vitamins, including folic acid.

Method

Microorganisms convert xanthopterin into folic acid. This process is crucial for the synthesis of DNA and other important biological molecules.

Results

The conversion of xanthopterin to folic acid is a key step in the metabolic pathways of various cofactors and vitamins.

Detoxification of Harmful Compounds

Application

Pterin-containing enzymes, including those that contain xanthopterin, play a role in the detoxification of harmful compounds.

Method

These enzymes use pterins as redox cofactors to catalyze the breakdown of harmful compounds.

Results

The detoxification process helps to protect the organism from potential damage and contributes to global nutrient cycles.

Detoxification of Harmful Compounds by Electroactive Microorganisms

Application

Electroactive microorganisms (EAMs) can detoxify toxic pollutants extracellularly to a certain extent, which is related to their unique extracellular electron transfer (EET) function.

Method

These EAMs use pterins as redox cofactors to catalyze the breakdown of harmful compounds.

Results

The detoxification process helps to protect the organism from potential damage and contributes to global nutrient cycles.

Safety And Hazards

Avoid dust formation. Avoid breathing mist, gas or vapors. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition.

Future Directions

Pterins have intermediate characteristics (endogenously produced, typically bright) between two well-studied pigment types, melanins (endogenously produced, typically cryptic) and carotenoids (dietary uptake, typically bright), providing unique opportunities to address general questions about the biology of coloration. Crucial gaps persist in our knowledge on the molecular basis underlying the production and deposition of pterins. Therefore, there is a need for functional studies on systems amenable for laboratory manipulation, but also on systems that exhibit natural variation in pterin pigmentation.